Cas no 2138093-01-1 (tert-butyl N-{3-methyl-1-(4-nitrobenzenesulfonamido)butan-2-yloxy}carbamate)

• Product Name: tert-butyl N-{3-methyl-1-(4-nitrobenzenesulfonamido)butan-2-yloxy}carbamate
• CAS No: 2138093-01-1
• MF: C₁₆H₂₅N₃O₇S
• MW: 403.450603246689
• CID: 6212206
• PubChem ID: 165500323
• Update Time: 2025-06-15

tert-butyl N-{3-methyl-1-(4-nitrobenzenesulfonamido)butan-2-yloxy}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-methyl-1-(4-nitrobenzenesulfonamido)butan-2-yloxy}carbamate
• tert-butyl N-{[3-methyl-1-(4-nitrobenzenesulfonamido)butan-2-yl]oxy}carbamate
• 2138093-01-1
• EN300-1167498

• Inchi： 1S/C16H25N3O7S/c1-11(2)14(26-18-15(20)25-16(3,4)5)10-17-27(23,24)13-8-6-12(7-9-13)19(21)22/h6-9,11,14,17H,10H2,1-5H3,(H,18,20)
• InChI Key： OCFDNFJHGRIGFF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC(C(C)C)ONC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 403.14132132g/mol
• Monoisotopic Mass: 403.14132132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 148Ų

Additional information on tert-butyl N-{3-methyl-1-(4-nitrobenzenesulfonamido)butan-2-yloxy}carbamate

Professional Introduction to Compound with CAS No. 2138093-01-1 and Product Name: *tert-butyl N-{3-methyl-1-(4-nitrobenzenesulfonamido)butan-2-yloxy}carbamate*

The compound with the CAS number 2138093-01-1 and the product name tert-butyl N-{3-methyl-1-(4-nitrobenzenesulfonamido)butan-2-yloxy}carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in various biochemical and medicinal contexts. The detailed analysis of its chemical properties and emerging research findings underscores its importance in the development of innovative therapeutic agents.

The molecular structure of this compound features a unique combination of functional groups, including a carbamate moiety linked to a butyl chain that is further substituted with a 3-methyl group. The presence of a 4-nitrobenzenesulfonamido group introduces a significant electronic influence, which can modulate the reactivity and interaction of the molecule with biological targets. This structural complexity makes it a promising candidate for further exploration in drug discovery and biochemical studies.

Recent research has highlighted the potential of this compound in the development of novel pharmaceutical agents. Studies have demonstrated that the nitro group in the 4-nitrobenzenesulfonamido moiety can participate in redox reactions, which may be exploited for therapeutic purposes. Additionally, the carbamate group provides a site for further derivatization, allowing chemists to tailor the molecule for specific biological activities. These properties make it an attractive scaffold for designing molecules with enhanced pharmacological profiles.

In vitro studies have begun to uncover the biological activities of this compound. Initial experiments suggest that it exhibits inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. The tert-butyl group, while primarily serving as a protecting group, may also contribute to the overall stability and bioavailability of the compound. Further investigations are needed to fully elucidate its mechanism of action and potential therapeutic applications.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct key functional groups within the molecule. These synthetic strategies not only highlight the expertise required but also open up possibilities for modifying the structure for future applications.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in material science and nanotechnology, where precise molecular architecture is crucial. For instance, it could be used as a building block for designing polymers with specific functionalities or as a component in drug delivery systems. The versatility of this compound underscores its importance as a research tool.

As research continues to evolve, new methodologies for studying this compound are being developed. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography are being utilized to gain deeper insights into its structure and properties. These advancements will facilitate more accurate characterization and enable researchers to optimize its design for maximum efficacy.

The impact of this compound on future research is profound. Its complex structure provides a rich platform for exploring new chemical entities with tailored biological activities. By understanding how different functional groups interact within the molecule, scientists can develop strategies for creating next-generation drugs that are more effective and have fewer side effects. This compound serves as a testament to the power of synthetic chemistry in driving medical innovation.

In conclusion, the compound with CAS number 2138093-01-1 and product name tert-butyl N-{3-methyl-1-(4-nitrobenzenesulfonamido)butan-2-yloxy}carbamate is a remarkable example of how intricate molecular design can lead to significant advancements in pharmaceuticals and related fields. Its unique structure, combined with promising preliminary findings, positions it as a key player in ongoing research efforts aimed at developing novel therapeutic agents.